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Compound of Interest

Compound Name: Propylene glycol, phosphate

Cat. No.: B15401530 Get Quote

A comprehensive search for in-depth technical information, experimental protocols, and

detailed applications for Propylene Glycol Phosphate, identified by CAS number 52502-91-7,

reveals a significant lack of publicly available data. The existing information is primarily limited

to basic chemical identifiers and computed properties, suggesting that this substance is not

widely studied or utilized in a capacity that has generated extensive documentation for

researchers, scientists, and drug development professionals. The IUPAC name, "phosphoric

acid;propane-1,2-diol," indicates this substance is likely a salt or a mixture of its two constituent

components rather than a distinct esterified compound.

This guide summarizes the available data for Propylene Glycol Phosphate and, given the

information scarcity, provides a detailed technical overview of its well-documented constituent,

Propylene Glycol (CAS 57-55-6), a compound of significant interest and wide application in the

fields of research and pharmaceutical development.

Propylene Glycol Phosphate (CAS 52502-91-7):
Identifiers and Computed Data
The following table summarizes the key identifiers and computed physicochemical properties

for 1,2-Propanediol, phosphate. It is important to note that these are calculated values and

have not been experimentally verified in publicly accessible literature.[1]
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Identifier Value

CAS Number 52502-91-7

IUPAC Name phosphoric acid;propane-1,2-diol

Molecular Formula C₃H₁₁O₆P

Molecular Weight 174.09 g/mol

InChI Key CEYGNZMCCVVXQW-UHFFFAOYSA-N

Canonical SMILES CC(CO)O.OP(=O)(O)O

Topological Polar Surface Area 118 Å²

Hydrogen Bond Donor Count 5

Hydrogen Bond Acceptor Count 6

Rotatable Bond Count 1

Due to the absence of experimental data, detailed protocols, and specific applications for

Propylene Glycol Phosphate (CAS 52502-91-7), the remainder of this guide will focus on the

properties and uses of Propylene Glycol (CAS 57-55-6).

Propylene Glycol (CAS 57-55-6): A Technical Guide
for Researchers and Drug Development
Professionals
Propylene Glycol (1,2-propanediol) is a synthetic organic compound that is widely used in the

pharmaceutical, food, and cosmetic industries.[2][3] Its low toxicity and versatile properties as a

solvent, humectant, preservative, and stabilizer make it an invaluable excipient in drug

formulations.[4][5][6]

Propylene Glycol: Identifiers and Physicochemical
Properties
The following table provides a summary of the key identifiers and experimentally determined

properties of Propylene Glycol.
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Identifier/Property Value

CAS Number 57-55-6

IUPAC Name Propane-1,2-diol

Molecular Formula C₃H₈O₂

Molecular Weight 76.09 g/mol

Appearance Clear, colorless, viscous liquid

Odor Odorless

Boiling Point 187 °C / 368.6 °F

Melting Point -60 °C / -76 °F

Flash Point 99 °C / 210.2 °F

Specific Gravity 1.035 - 1.037

Solubility Miscible with water, acetone, and chloroform

Sources:[3][7][8][9][10]

Applications in Research and Drug Development
Propylene Glycol's utility in a scientific and pharmaceutical context is extensive:

Solvent and Co-solvent: It is a highly effective solvent for a wide range of active

pharmaceutical ingredients (APIs), including those that are poorly soluble in water.[2][4][5][6]

[11] This property is crucial for the formulation of oral, injectable, and topical medications.[2]

[4][5][6]

Stabilizer and Carrier: Propylene Glycol helps to stabilize APIs in formulations, preventing

their degradation and maintaining their therapeutic efficacy over the product's shelf life.[4]

[11]

Humectant: In topical preparations, its hygroscopic nature helps to retain moisture, which

can be beneficial for skin hydration.[4]
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Viscosity-Modifying Agent: It can be used to adjust the viscosity of liquid and semi-solid

formulations to achieve the desired consistency.[4]

Preservative: At concentrations of 15-30%, it exhibits antimicrobial properties and can be

used as a preservative in various formulations.[12][13]

Experimental Protocol: Use of Propylene Glycol in a
Topical Formulation
The following is a generalized protocol for the preparation of a simple topical gel using

Propylene Glycol as a co-solvent and humectant. This is an illustrative example, and specific

concentrations and procedures would need to be optimized for a particular API.

Objective: To prepare a 1% API topical gel.

Materials:

Active Pharmaceutical Ingredient (API)

Propylene Glycol, USP grade

Carbomer 940 (gelling agent)

Triethanolamine (neutralizing agent)

Purified Water

Procedure:

API Dissolution: In a suitable vessel, weigh the required amount of Propylene Glycol. Add

the API to the Propylene Glycol and stir until fully dissolved. Gentle heating may be applied if

necessary, depending on the API's solubility characteristics.

Gelling Agent Dispersion: In a separate vessel, slowly disperse the Carbomer 940 in Purified

Water with continuous agitation until a uniform, lump-free dispersion is achieved.

Incorporation of API Solution: Slowly add the API-Propylene Glycol solution to the carbomer

dispersion while mixing.
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Neutralization and Gel Formation: While continuing to mix, slowly add triethanolamine

dropwise to neutralize the carbomer, leading to the formation of a clear gel of the desired

viscosity.

Final Mixing and Quality Control: Mix until the gel is homogeneous. Measure the pH and

viscosity to ensure they are within the target specifications.

Workflow for Pharmaceutical Formulation Development
The following diagram illustrates a simplified workflow for the development of a liquid

pharmaceutical formulation incorporating Propylene Glycol.
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Workflow for Propylene Glycol in Liquid Formulation
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Caption: A simplified workflow for developing a liquid pharmaceutical formulation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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